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Compound of Interest

Compound Name: 2-(Methyldithio)isobutyraldehyde

Cat. No.: B1585464 Get Quote

CAS Number: 67952-60-7 Synonyms: 2-Methyl-2-(methyldisulfanyl)propanal

This technical guide provides a comprehensive overview of 2-
(methyldithio)isobutyraldehyde, a sulfur-containing aldehyde with significant applications in

the flavor and fragrance industry and potential uses in pharmaceutical and agricultural sectors.

This document is intended for researchers, scientists, and professionals in drug development

and related fields, offering detailed information on its properties, synthesis, and biological

activities.

Physicochemical Properties
2-(Methyldithio)isobutyraldehyde is a colorless to pale yellow liquid with a distinct odor

profile.[1][2][3][4][5] It is a key contributor to the aroma of various cooked foods, particularly

meat and roasted coffee.[6][7][8][9][10][11][12][13][14][15] The following table summarizes its

key physicochemical properties.
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Property Value Reference

Molecular Formula C₅H₁₀OS₂ [1][2]

Molecular Weight 150.26 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 46 °C @ 1.00 mm Hg [1]

Density 1.095-1.100 g/cm³ [1]

Refractive Index 1.512-1.522 [1]

Solubility Very slightly soluble in water [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2-
(methyldithio)isobutyraldehyde is not readily available in published literature, a plausible

synthetic route can be derived from a patent describing the synthesis of a related compound, 2-

methyl-2-methylthio propionaldoxime, starting from isobutyraldehyde.[16] The initial steps of

this patented process can be adapted to yield the target aldehyde. The proposed synthesis

involves a two-step process: chlorination of isobutyraldehyde followed by reaction with sodium

methyl mercaptide.

Experimental Protocol: Synthesis of 2-
(Methyldithio)isobutyraldehyde (Proposed)
Step 1: Synthesis of 2-Chloro-2-methylpropanal

In a well-ventilated fume hood, dissolve isobutyraldehyde in a suitable organic solvent (e.g.,

1,2-dichloroethane or N,N-dimethylformamide) in a three-necked round-bottom flask

equipped with a magnetic stirrer, a gas inlet tube, and a condenser.

Maintain the reaction temperature between 25-35 °C using a water bath.

Slowly bubble chlorine gas through the solution with constant stirring.
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Monitor the reaction progress using an appropriate analytical technique, such as gas

chromatography (GC), until the starting material is consumed.

Upon completion, stop the chlorine gas flow and purge the reaction mixture with an inert gas

(e.g., nitrogen) to remove any residual chlorine.

The resulting solution containing 2-chloro-2-methylpropanal can be used directly in the next

step or purified by distillation under reduced pressure.

Step 2: Synthesis of 2-(Methyldithio)isobutyraldehyde

Prepare an aqueous solution of sodium methyl mercaptide.

In a separate reaction vessel, add the solution of 2-chloro-2-methylpropanal from the

previous step.

Slowly add the aqueous solution of sodium methyl mercaptide to the 2-chloro-2-

methylpropanal solution with vigorous stirring.

Maintain the reaction temperature and monitor its progress by GC.

After the reaction is complete, perform a liquid-liquid extraction using a suitable organic

solvent (e.g., diethyl ether or dichloromethane) to isolate the product.

Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure 2-
(methyldithio)isobutyraldehyde.
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Step 1: Chlorination

Step 2: Thiolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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